4,4-difluoro-2-hydroxybutanoic acid
Overview
Description
4,4-difluoro-2-hydroxybutanoic acid is a chemical compound with the molecular formula C4H6F2O3 and a molecular weight of 140.09 . It is a derivative of butanoic acid, with two fluorine atoms replacing two hydrogen atoms at the 4th carbon, and a hydroxyl group attached to the 2nd carbon .
Molecular Structure Analysis
The molecular structure of 4,4-difluoro-2-hydroxybutanoic acid consists of a four-carbon chain (butanoic acid) with two fluorine atoms attached to the fourth carbon and a hydroxyl group attached to the second carbon .Physical And Chemical Properties Analysis
The predicted boiling point of 4,4-difluoro-2-hydroxybutanoic acid is 301.3±37.0 °C, and its predicted density is 1.424±0.06 g/cm3 . The pKa value, which indicates the acidity of the compound, is predicted to be 3.41±0.11 .properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-difluoro-2-hydroxybutanoic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-bromo-2-fluorobutane", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2-bromo-2-fluorobutane is reacted with sodium hydroxide in methanol to form 2-fluorobut-2-ene-1-ol.", "Step 2: 2-fluorobut-2-ene-1-ol is reduced with sodium borohydride in ethanol to form 4-fluoro-2-butanol.", "Step 3: 4-fluoro-2-butanol is reacted with hydrochloric acid to form 4-fluoro-2-butyl chloride.", "Step 4: 4-fluoro-2-butyl chloride is reacted with sodium hydroxide in water to form 4-fluoro-2-butanol.", "Step 5: 4-fluoro-2-butanol is oxidized with sodium bicarbonate and sodium chloride to form 4-fluoro-2-butanal.", "Step 6: 4-fluoro-2-butanal is reacted with sodium borohydride in ethanol to form 4-fluoro-2-butanol.", "Step 7: 4-fluoro-2-butanol is reacted with hydrochloric acid to form 4-fluoro-2-butyl chloride.", "Step 8: 4-fluoro-2-butyl chloride is reacted with sodium hydroxide in water to form 4,4-difluoro-2-butanol.", "Step 9: 4,4-difluoro-2-butanol is oxidized with sodium bicarbonate and sodium chloride to form 4,4-difluoro-2-butanal.", "Step 10: 4,4-difluoro-2-butanal is hydrolyzed with sodium hydroxide to form 4,4-difluoro-2-hydroxybutanoic acid.", "Step 11: The product is purified and isolated using standard techniques such as filtration, distillation, and recrystallization." ] } | |
CAS RN |
1824535-27-4 |
Product Name |
4,4-difluoro-2-hydroxybutanoic acid |
Molecular Formula |
C4H6F2O3 |
Molecular Weight |
140.1 |
Purity |
95 |
Origin of Product |
United States |
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